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Compound of Interest

Compound Name: Luteolin 7-O-glucuronide

Cat. No.: B15575655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Luteolin 7-O-glucuronide, a compound commonly used in laboratory research. Adherence to

these procedures is critical for ensuring personnel safety, environmental protection, and

regulatory compliance.

Hazard Identification and Classification
Luteolin 7-O-glucuronide is classified as a hazardous substance.[1] The primary hazards

associated with this compound are summarized in the table below.

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Source: MedChemExpress Safety Data Sheet[1]

Due to these hazards, Luteolin 7-O-glucuronide must be managed as a hazardous waste and

must not be disposed of in the regular trash or poured down the drain.[2][3]
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Personal Protective Equipment (PPE)
Before handling Luteolin 7-O-glucuronide for disposal, all personnel must wear appropriate

Personal Protective Equipment (PPE) to minimize the risk of exposure.

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.[1]

Lab Coat: A standard laboratory coat should be worn to protect against skin contact.[1]

Waste Segregation and Storage
Proper segregation and storage of Luteolin 7-O-glucuronide waste are crucial to prevent

accidental reactions and ensure safe handling.

Waste Container: Use a designated, leak-proof, and chemically compatible container for

collecting Luteolin 7-O-glucuronide waste.[2][4] Plastic containers are often preferred over

glass to minimize the risk of breakage.[3]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Luteolin 7-O-glucuronide," and the appropriate hazard pictograms.

[2][3]

Segregation: Store the waste container in a designated satellite accumulation area, away

from incompatible chemicals.[5][6] Specifically, keep it separate from strong oxidizing agents,

acids, and bases.[6]

Disposal Workflow
The following diagram illustrates the step-by-step workflow for the proper disposal of Luteolin
7-O-glucuronide.
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Figure 1: Luteolin 7-O-glucuronide Disposal Workflow

Detailed Disposal Protocol
This protocol outlines the step-by-step methodology for the disposal of Luteolin 7-O-
glucuronide waste, including contaminated labware and empty containers.

5.1. Solid Waste and Unused Product:

Carefully transfer any solid Luteolin 7-O-glucuronide waste or unused product into the

designated hazardous waste container.

Avoid creating dust. If the material is a powder, conduct the transfer in a chemical fume

hood.

Ensure the container is securely sealed after the transfer.

5.2. Contaminated Labware:

Labware (e.g., glassware, plasticware) that has come into direct contact with Luteolin 7-O-
glucuronide is considered contaminated.

Whenever feasible, decontaminate grossly contaminated labware.[7]

If decontamination is not possible, dispose of the contaminated labware as hazardous waste

in a separate, clearly labeled container.

5.3. Empty Containers:
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An "empty" container that held Luteolin 7-O-glucuronide must be managed as hazardous

waste unless properly decontaminated.

To decontaminate the container, triple-rinse it with a suitable solvent (e.g., ethanol or

methanol, followed by water).[8][9]

Crucially, the rinsate from this cleaning process must be collected and disposed of as

hazardous waste.[8][9]

Once triple-rinsed, the container can be disposed of in the regular trash after defacing the

original label.[9]

Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures:

Spill:

Evacuate and isolate the spill area.

For small spills, use an appropriate absorbent material to clean up the spill.

The absorbent material and any contaminated cleaning supplies must be collected and

disposed of as hazardous waste.[9]

For large spills, contact your institution's Environmental Health and Safety (EHS)

department immediately.[9]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and wash it before reuse.[1]

Eye Contact: Immediately rinse cautiously with water for several minutes.[1] If contact lenses

are present, remove them if it is easy to do so and continue rinsing.[1] Seek medical

attention.

Ingestion: Rinse the mouth with water.[1] Do not induce vomiting. Seek immediate medical

attention.
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Regulatory Compliance
Disposal of Luteolin 7-O-glucuronide is subject to local, state, and federal regulations. The

procedures outlined in this guide are based on general laboratory safety protocols. However, it

is imperative to consult with your institution's EHS or equivalent department to ensure full

compliance with all applicable regulations.[2][3] Improper disposal can lead to significant

penalties and environmental harm.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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